Cas no 57626-09-2 (1-butyl-2-(2,2-diphenylcyclopropyl)-4,5-dihydro-1H-imidazole ethanedioate (2:1))

• Product name: 1-butyl-2-(2,2-diphenylcyclopropyl)-4,5-dihydro-1H-imidazole ethanedioate (2:1)
• CAS No: 57626-09-2
• MF: C₄₆H₅₄N₄O₄
• MW: 726.945372104645
• CID: 1605936
• PubChem ID: 3044705

1-butyl-2-(2,2-diphenylcyclopropyl)-4,5-dihydro-1H-imidazole ethanedioate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-butyl-2-(2,2-diphenylcyclopropyl)-4,5-dihydro-1H-imidazole ethanedioate (2:1)
• 1-butyl-2-(2,2-diphenylcyclopropyl)-4,5-dihydroimidazole,oxalic acid
• DTXSID00973200
• 57626-09-2
• 4,5-Dihydro-1-butyl-2-(2,2-diphenylcyclopropyl)-1H-imidazole ethanedioate (2:1)
• 1-(2-(N-Butyl)-delta(sup 2)-imidazolinyl)-2,2-diphenylcyclopropane oxalate (2:1)
• 1H-Imidazole, 4,5-dihydro-1-butyl-2-(2,2-diphenylcyclopropyl)-, oxalate (2:1)
• Oxalic acid--1-butyl-2-(2,2-diphenylcyclopropyl)-4,5-dihydro-1H-imidazole (1/2)

• Inchi： InChI=1S/2C22H26N2.C2H2O4/c2*1-2-3-15-24-16-14-23-21(24)20-17-22(20,18-10-6-4-7-11-18)19-12-8-5-9-13-19;3-1(4)2(5)6/h2*4-13,20H,2-3,14-17H2,1H3;(H,3,4)(H,5,6)
• InChI Key： OKFHCSSUFBFZHB-UHFFFAOYSA-N
• SMILES： CCCCN1CCN=C1C2CC2(C3=CC=CC=C3)C4=CC=CC=C4.CCCCN1CCN=C1C2CC2(C3=CC=CC=C3)C4=CC=CC=C4.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 726.41482
• Monoisotopic Mass: 726.41450622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 13
• Complexity: 496
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.8